7-Fluoroisoquinoline-3-carbonitrile

• Molecular Formula: C10H5FN2
• Molecular Weight: 172.16 g/mol
• IUPAC Name: 7-fluoroisoquinoline-3-carbonitrile
• InChI: InChI=1S/C10H5FN2/c11-9-2-1-7-4-10(5-12)13-6-8(7)3-9/h1-4,6H
• InChI Key: JRGHVYGRZSUFSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=CN=C(C=C21)C#N)F

Description

7-Fluoroisoquinoline-3-carbonitrile is a fluorinated isoquinoline derivative with the molecular formula C10H5FN2.

Preparation Methods

The synthesis of 7-Fluoroisoquinoline-3-carbonitrile can be approached through several methods:

Direct Fluorination: This involves the direct introduction of a fluorine atom onto the isoquinoline ring.

Cyclization of Precursor Compounds: Another method involves the cyclization of a precursor bearing a pre-fluorinated benzene ring.

Simultaneous Installation: This method involves the simultaneous installation of the isoquinoline framework and the fluorine substituent.

Chemical Reactions Analysis

7-Fluoroisoquinoline-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), leading to the formation of tetrahydroisoquinoline derivatives.

Substitution: Nucleophilic substitution reactions are common, where the fluorine atom can be replaced by other nucleophiles such as amines or thiols under appropriate conditions.

Scientific Research Applications

7-Fluoroisoquinoline-3-carbonitrile has several applications in scientific research:

Pharmaceuticals: The compound is used as a building block in the synthesis of various pharmaceuticals due to its bioactive properties.

Materials Science: It is utilized in the development of organic light-emitting diodes (OLEDs) and other electronic materials due to its unique electronic properties.

Biological Studies: The compound is used in biological studies to investigate its effects on various biological pathways and its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 7-Fluoroisoquinoline-3-carbonitrile involves its interaction with specific molecular targets and pathways. The fluorine atom’s presence enhances the compound’s ability to interact with biological molecules, leading to unique bioactivities. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

7-Fluoroisoquinoline-3-carbonitrile can be compared with other fluorinated isoquinolines and quinolines:

Fluoroquinolines: These compounds, such as 3-fluoroquinoline and 3,5-difluoroquinoline, share similar fluorination patterns but differ in their core structures and specific applications.

Other Fluorinated Isoquinolines: Compounds like 1-(trifluoromethyl)isoquinoline and 4-(trifluoromethyl)isoquinoline exhibit different substitution patterns and reactivity profiles.